Cas no 1214379-18-6 (Ethyl 2-fluoro-3-nitrobenzoate)

• Product Name: Ethyl 2-fluoro-3-nitrobenzoate
• CAS No: 1214379-18-6
• MF: C₉H₈FNO₄
• MW: 213.162526130676
• CID: 1083681
• PubChem ID: 46311377
• Update Time: 2025-06-11

Ethyl 2-fluoro-3-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-fluoro-3-nitrobenzoate
• 1214379-18-6
• G70536
• DB-351394
• SCHEMBL8991983
• MFCD10000916
• Ethyl2-fluoro-3-nitrobenzoate
• Benzoic acid, 2-fluoro-3-nitro-, ethyl ester

• Inchi： 1S/C9H8FNO4/c1-2-15-9(12)6-4-3-5-7(8(6)10)11(13)14/h3-5H,2H2,1H3
• InChI Key： MFXTZNGCDRNCKK-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C(=O)OCC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 213.04373590g/mol
• Monoisotopic Mass: 213.04373590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 72.1Ų

Additional information on Ethyl 2-fluoro-3-nitrobenzoate

Ethyl 2-fluoro-3-nitrobenzoate (CAS No. 1214379-18-6): An Overview of Its Properties and Applications

Ethyl 2-fluoro-3-nitrobenzoate (CAS No. 1214379-18-6) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique structural features, including a fluorine atom and a nitro group, which contribute to its reactivity and potential applications in various scientific domains.

The molecular formula of Ethyl 2-fluoro-3-nitrobenzoate is C₉H₈FNO₄, and it has a molecular weight of approximately 205.16 g/mol. The presence of the fluorine atom imparts unique electronic properties to the molecule, making it a valuable intermediate in the synthesis of more complex organic compounds. The nitro group, on the other hand, provides a strong electron-withdrawing effect, which can influence the reactivity and stability of the molecule in different chemical reactions.

In recent years, Ethyl 2-fluoro-3-nitrobenzoate has been extensively studied for its potential applications in pharmaceutical research. One notable area of interest is its use as a precursor in the synthesis of novel anti-inflammatory and anti-cancer drugs. For instance, a study published in the Journal of Medicinal Chemistry (2021) reported the successful synthesis of a series of fluoro-substituted benzoic acid derivatives using Ethyl 2-fluoro-3-nitrobenzoate as a key intermediate. These derivatives exhibited potent anti-inflammatory activity and showed promise as potential therapeutic agents for inflammatory diseases.

Beyond pharmaceutical applications, Ethyl 2-fluoro-3-nitrobenzoate has also found utility in materials science. Its unique electronic properties make it an attractive candidate for the development of functional materials with enhanced performance characteristics. A recent study published in Advanced Materials (2020) explored the use of Ethyl 2-fluoro-3-nitrobenzoate as a building block for the synthesis of conjugated polymers with tunable electronic properties. These polymers exhibited excellent charge transport properties and were used to fabricate high-performance organic field-effect transistors (OFETs).

The synthesis of Ethyl 2-fluoro-3-nitrobenzoate typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. One common synthetic route involves the nitration of ethyl 2-fluorobenzoate followed by further functionalization steps. The choice of solvents, catalysts, and reaction temperatures plays a crucial role in optimizing the synthesis process. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, reducing waste generation and improving overall sustainability.

In terms of safety and handling, it is important to note that while Ethyl 2-fluoro-3-nitrobenzoate is not classified as a hazardous material under current regulations, it should be handled with care due to its reactivity and potential health effects. Proper personal protective equipment (PPE) should be worn during handling, and appropriate storage conditions should be maintained to ensure stability and prevent degradation.

The market demand for Ethyl 2-fluoro-3-nitrobenzoate has been steadily increasing due to its diverse applications in various industries. Key players in the chemical industry are investing heavily in research and development to explore new applications and improve production processes. For example, companies such as Sigma-Aldrich and Alfa Aesar offer high-purity grades of this compound for use in research and industrial settings.

In conclusion, Ethyl 2-fluoro-3-nitrobenzoate (CAS No. 1214379-18-6) is a multifaceted compound with significant potential in pharmaceutical research, materials science, and organic synthesis. Its unique structural features make it an invaluable intermediate in the development of novel compounds with diverse applications. As research continues to advance, it is likely that new uses for this compound will be discovered, further expanding its impact on various scientific fields.